Cas no 64483-12-1 (2-Methylnaphtho[2,1-B]furan-1-carboxylic acid)
64483-12-1 structure
Product Name:2-Methylnaphtho[2,1-B]furan-1-carboxylic acid
CAS No:64483-12-1
MF:C14H10O3
MW:226.227404117584
CID:2792143
PubChem ID:12376135
Update Time:2025-04-21
2-Methylnaphtho[2,1-B]furan-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 64483-12-1
- 2-METHYLNAPHTHO[2,1-B]FURAN-1-CARBOXYLIC ACID
- DTXSID10495100
- 2-Methylnaphtho[2,1-B]furan-1-carboxylic acid
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- Inchi: 1S/C14H10O3/c1-8-12(14(15)16)13-10-5-3-2-4-9(10)6-7-11(13)17-8/h2-7H,1H3,(H,15,16)
- InChI Key: WCYQLWMVFCJRKU-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)O)C2=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 226.062994177Da
- Monoisotopic Mass: 226.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.4Ų
2-Methylnaphtho[2,1-B]furan-1-carboxylic acid Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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